![molecular formula C21H31NO3S B5570170 (3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol](/img/structure/B5570170.png)
(3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex organic molecules often involves multi-step reactions that introduce various functional groups to a core structure. For example, the synthesis of functionalized 4H-pyrano[3,2-c]pyridines involves reactions with benzylidenemalononitriles and α-cyanoacrylic esters, demonstrating the type of chemistry that might be involved in synthesizing similar compounds (Mekheimer, Mohamed, & Sadek, 1997). Moreover, the one-step synthesis of substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans showcases methods for integrating piperidine rings into complex molecules (Shestopalov et al., 2002).
Molecular Structure Analysis
The molecular structure of organic compounds is crucial for understanding their properties and reactivity. The crystal structure analysis provides insights into the arrangement of atoms and the geometry around the core structure. For instance, studies on related molecules like 3-Amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile reveal detailed molecular geometry obtained through X-ray diffraction, which is fundamental for predicting the behavior of similar compounds (Okasha et al., 2022).
Chemical Reactions and Properties
Chemical reactions involving compounds with piperidin-4-ol structures can lead to a variety of products depending on the reactants and conditions. The reactivity and pathways can be significantly diverse, as demonstrated by the synthesis of carbon-14 and carbon-13 labeled compounds for advanced pharmacological studies (Ackland et al., 1993).
Physical Properties Analysis
The physical properties of a compound, such as melting point, boiling point, solubility, and crystal structure, are influenced by its molecular structure. Analysis of these properties requires detailed experimental data. For related compounds, X-ray crystallography has elucidated the crystal structures, highlighting the importance of intermolecular interactions in determining the solid-state properties (Rajalakshmi, Srinivasan, & Krishnakumar, 2012).
Chemical Properties Analysis
The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the ability to undergo specific types of chemical reactions, are central to understanding the behavior of complex molecules. The study of sigma receptor ligands, including spiro compounds, provides insight into how structural features affect binding affinity and selectivity, which is relevant for the design of molecules with desired biological activities (Maier & Wünsch, 2002).
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been used in the synthesis of functionalized 4H-pyrano[3,2-c]pyridines, highlighting its utility in organic chemistry and pharmaceuticals (Mekheimer, Mohamed, & Sadek, 1997).
- It is involved in complex chemical reactions leading to various derivatives, demonstrating its versatility in synthetic chemistry (Omar & Basyouni, 1974).
Pharmacokinetics and Drug Metabolism
- The compound has been studied for its metabolism to various pharmacologically active metabolites, indicating its significance in drug metabolism research (Obach, Lin, Kimoto, Duvvuri, Nicholas, Kadar, Tremaine, & Sawant-Basak, 2018).
- Its metabolites exhibit different activities and properties, making it relevant in understanding drug action and side effects (Sawant-Basak, Coffman, Walker, Ryder, Tseng, Miller, Lee, Vanase-Frawley, Wong, Brodney, Rapp, & Obach, 2013).
Antimicrobial and Antitumor Activities
- Studies have explored its derivatives for antimicrobial and antifungal activities, indicating potential in developing new antimicrobial agents (Okasha, Fouda, Bajaber, Ghabbour, Amr, Naglah, Almehizia, Elhenawy, & El-Agrody, 2022).
- It has been used in the synthesis of compounds with promising anti-tumor activities, particularly against human breast, CNS, and colon cancer cell lines (Jurd, 1996).
Solid Form Selection in Pharmaceuticals
- The compound has been involved in studies for selecting stable solid forms of pharmaceutical compounds, important for drug development and formulation (Kojima, Sugano, Onoue, Murase, Sato, Kawabata, & Mano, 2008).
Molecular Interaction Studies
- It has been a subject in studies investigating molecular interactions, such as with cannabinoid receptors, contributing to our understanding of drug-receptor interactions (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
properties
IUPAC Name |
3-benzylsulfanyl-1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31NO3S/c1-17-15-22(11-10-21(17,24)19-7-12-25-13-8-19)20(23)9-14-26-16-18-5-3-2-4-6-18/h2-6,17,19,24H,7-16H2,1H3/t17-,21+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNNLYFCBJPBLPK-UTKZUKDTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)CCSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R*,4R*)-1-[3-(benzylthio)propanoyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.